Technical Support Center: Enhancing Cefuroxime Axetil C

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest	
Compound Name:	*cefuroxime*
CAS No.:	*97232-97-8*
Cat. No.:	*B047566*

Get Quote

Welcome to the technical support center for researchers, scientists, and drug development professionals dedicated to overcoming the challenges ass structured to provide in-depth, actionable insights into troubleshooting common experimental hurdles and to answer frequently asked questions in for

Introduction: The **Cefuroxime** Axetil Bioavailability Challenge

Cefuroxime axetil, a second-generation cephalosporin, is a classic example of a Biopharmaceutics Classification System (BCS) Class II drug, charac is notoriously low and variable, typically ranging from 30% in a fasted state to 50% in a fed state.[2][3] This variability is primarily due to its poor aque the gastrointestinal tract before it can be absorbed.[4][5] The amorphous form of **cefuroxime** axetil exhibits better bioavailability than its crystalline co mitigate these issues and provide a systematic approach to troubleshooting experimental pitfalls.

Troubleshooting Guide & Methodologies

This section is designed in a question-and-answer format to directly address specific issues you may encounter during your formulation experiments.

Issue 1: Poor In Vitro Dissolution Rate Despite Using a Solid Dispersion Approach

Question: I've formulated a solid dispersion of **cefuroxime** axetil with PVP K30 using a solvent evaporation method, but the dissolution profile is not s cause, and how can I troubleshoot this?

Underlying Causes & Troubleshooting Steps:

- Incomplete Amorphization or Recrystallization: The success of a solid dispersion hinges on the complete conversion of the crystalline drug to its an
  - Troubleshooting Protocol:
    1. Solid-State Characterization:
       - Differential Scanning Calorimetry (DSC): Perform DSC analysis on your solid dispersion. The absence of the characteristic endothermic pea amorphization.[5]
       - Powder X-ray Diffraction (PXRD): Confirm the amorphous nature by PXRD. A diffuse halo pattern instead of sharp Bragg peaks indicates ar
    2. Investigate Drug-Polymer Ratio: An insufficient amount of polymer may not be able to effectively inhibit nucleation and crystal growth. Prepare 1:5) and re-evaluate the dissolution profiles.
    3. Alternative Manufacturing Process: If solvent evaporation is leading to recrystallization, consider spray drying. This rapid solvent removal proc [4]
- Poor Wettability of the Solid Dispersion: Even in an amorphous state, the formulation may not disperse readily in the dissolution medium.
  - Troubleshooting Protocol:

© 2026 BenchChem. All rights reserved.


1. Incorporate a Surfactant: The inclusion of a small percentage of a surfactant, such as sodium lauryl sulfate (SLS) or Poloxamer 188, can signi dissolution rate.[1][8]

2. Contact Angle Measurement: Quantify the wettability of your formulation by measuring the contact angle of a drop of dissolution medium on a indicates better wettability.

- Drug-Polymer Interactions: The nature of the interaction between **cefuroxime** axetil and the polymer is critical.
  - Troubleshooting Protocol:

1. Fourier-Transform Infrared Spectroscopy (FTIR): Use FTIR to investigate potential hydrogen bonding between the drug and the polymer.[5] Sh indicate interactions that stabilize the amorphous form.

2. Alternative Polymers: Explore other carriers like polyglycolized glycerides (e.g., Gelucire 50/13) which not only act as a hydrophilic carrier but



Click to download full resolution via product page

Caption: Workflow for Solid Dispersion Formulation and Analysis.

Issue 2: Phase Separation and Drug Precipitation in Self-Emulsifying Drug Delivery Syste

Question: I'm developing a SEDDS formulation for **cefuroxime** axetil. While it initially forms a clear microemulsion upon dilution, I'm observing drug p improve the stability of my formulation?

Underlying Causes & Troubleshooting Steps:

- Exceeding Solubilization Capacity: The amount of **cefuroxime** axetil may be too high for the chosen oil, surfactant, and cosolvent system, leading
  - Troubleshooting Protocol:

© 2026 BenchChem. All rights reserved.

1. Equilibrium Solubility Studies: Systematically determine the saturation solubility of **cefuroxime** axetil in individual excipients (oils, surfactants, selecting the most appropriate excipients with the highest solubilizing capacity for the drug.
2. Construct Ternary Phase Diagrams: For promising combinations of oil, surfactant, and cosurfactant, construct ternary phase diagrams to ident systems that are robust to dilution.
3. Reduce Drug Loading: If precipitation persists, a straightforward approach is to reduce the drug concentration in the pre-concentrate.

- Thermodynamic Instability of the Microemulsion: The composition of the SEDDS may be in a metastable region of the phase diagram.
  - Troubleshooting Protocol:
    1. Optimize Surfactant/Cosolvent Ratio: The ratio of surfactant to cosolvent is critical for the stability of the resulting microemulsion. Systematical time.
    2. Droplet Size and Polydispersity Index (PDI) Analysis: Use dynamic light scattering (DLS) to measure the globule size and PDI of the microemu low PDI (<0.3) are indicative of a more stable system.
- Conversion to Solid-SEDDS (S-SEDDS): For enhanced stability and ease of handling, consider converting the liquid SEDDS into a solid powder.
  - Troubleshooting Protocol:
    1. Adsorption onto a Solid Carrier: Adsorb the liquid SEDDS onto a high-surface-area carrier like silicon dioxide (e.g., Aerosil 200) or Neusilin US capsules or compressed into tablets.
    2. Characterization of S-SEDDS: After preparing the S-SEDDS, re-evaluate its performance by reconstituting it in an aqueous medium and check [10]

Excipient	Type	Saturati
Olive Oil	Oil	15.2 ± 1.8
Capmul MCM	Oil	25.6 ± 2.1
Tween 80	Surfactant	45.3 ± 3.5
Labrasol	Surfactant	58.9 ± 4.2
PEG 400	Cosolvent	80.1 ± 5.6
Transcutol P	Cosolvent	95.7 ± 6.3

Issue 3: Limited Bioavailability Improvement with Gastro-Retentive Formulations

Question: My floating-mucoadhesive tablet of **cefuroxime** axetil shows prolonged in vitro release, but the in vivo pharmacokinetic study in rats did no immediate-release tablet. Why might this be the case?

Underlying Causes & Troubleshooting Steps:

- Mismatch between In Vitro and In Vivo Conditions: The in vitro dissolution conditions may not accurately reflect the complex environment of the sto
  - Troubleshooting Protocol:
    1. Simulate Gastric Motility: Standard dissolution tests (USP Apparatus II) may not mimic the mechanical stress in the stomach. Consider using a method to include mechanical agitation that simulates gastric contractions.
    2. Evaluate Performance in Fed vs. Fasted State Media: The presence of food can significantly impact gastric pH, volume, and motility. Conduct simulated gastric fluid (FeSSGF) to assess the robustness of your formulation.
- Insufficient Mucoadhesion or Buoyancy In Vivo: The formulation may not be retained in the stomach for the intended duration.

© 2026 BenchChem. All rights reserved.

- Troubleshooting Protocol:


  1. Ex Vivo Mucoadhesion Studies: Quantify the mucoadhesive strength of your formulation using an ex vivo method, such as a texture analyzer t mucosa.

  2. In Vivo Imaging Studies: To definitively confirm gastric retention, perform in vivo imaging studies in an animal model (e.g., rabbits or human vo into the tablet and tracking its transit using X-ray imaging.[11][12][13]

- Drug Degradation in the Stomach: Although **cefuroxime** axetil is relatively stable in acidic conditions, prolonged residence in the stomach could lea

  - Troubleshooting Protocol:

    1. Stability in SGF: Assess the stability of **cefuroxime** axetil in your formulation when incubated in SGF (pH 1.2) for the intended gastric residenc method to quantify any degradation products.



Click to download full resolution via product page

Caption: Interplay of Formulation Properties for Enhanced Bioavailability.

Frequently Asked Questions (FAQs)

Q1: What is the most promising nanotechnology-based approach for **cefuroxime** axetil?

A1: Nanoformulations, such as nanosuspensions and nanoemulsions, have shown significant promise.[6][7] By reducing the particle size to the nanor increased, which can lead to faster dissolution and improved absorption.[14][15] For instance, a nanoemulsion formulation of **cefuroxime** axetil demc in in vivo studies compared to a plain suspension.[16][17]

Q2: How do I set up a reliable HPLC method for quantifying **cefuroxime** axetil in plasma or serum for pharmacokinetic studies?

A2: A validated reversed-phase HPLC (RP-HPLC) method is essential. A typical method involves:

- Column: A C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[18]
- Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1 M KH2PO4, pH 4.0) and an organic solvent like acetonitrile (e.g., 70:30 v/v).[18]
- Flow Rate: 1.0 mL/min.[18]
- Detection: UV detection at 281 nm.[18]
- Sample Preparation: Protein precipitation with a solvent like acetonitrile, followed by centrifugation, is a common method for extracting the drug fror indapamide) should be used for accurate quantification.[18]

Q3: Can the bioavailability of **cefuroxime** axetil be improved by simply co-administering it with food?

A3: Yes, the absorption of **cefuroxime** axetil is known to be enhanced when taken with food.[3] Bioavailability can increase from approximately 30-37 simple and effective strategy, it introduces variability dependent on the patient's dietary intake. The goal of advanced formulations is to achieve high b

© 2026 BenchChem. All rights reserved.

Q4: Are there differences in bioavailability between tablet and suspension formulations of **cefuroxime** axetil?

A4: Yes, studies have shown that tablet and suspension formulations of **cefuroxime** axetil are not bioequivalent.[20][21] The tablet form has been obs granule form for suspension.[20] This highlights the critical role of the dosage form and its formulation in the ultimate bioavailability of the drug.

References

- D. M. Shinkar, P. S. Kadam, S. B. Shinde, S. D. Saudagar, and R. B. Saudagar, "Development and in vivo evaluation of gastroretentive delivery sys Pharmacy, vol. 38, no. 1, pp. 120-126, 2012. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHBMAI_nuKJPtR4a84DUbSE JzNZ9FdQtmZpey5BWq3-NFvUSVTYx6EThhm9tVrvn1pUtmhMOSTsIMXgRL6VrghAIxRJN8mQo9HXJcFUFr4=]
- F. Fraschini, F. Scaglione, G. Demartini, and P. C. Braga, "Pharmacokinetics and pharmacodynamics of two oral forms of **cefuroxime** axetil," Jourr [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFBFy-Ef0SZxnd1wYj92NGfFWv2noZFhU1XKnhQs1Y9d68GUK4VCuB6m P9FJ_jHdd5Jzq2UHbiC77OaxenB4aEnZUrtZOsMdCxc=]
- N. O. Can, G. Altiokka, and H. Y. Aboul-Enein, "Determination of **cefuroxime** axetil in tablets and biological fluids using liquid chromatography and 246-252, 2006. [https://pubmed.ncbi.nlm.nih.gov/17723677/]
- S. Singh, P. R. Vuddanda, M. R. Vijayakumar, V. Kumar, P. S. Saxena, and S. Singh, "Advancing **Cefuroxime** Axetil through Nanotechnology: Enha 61-68, 2023. [https://www.jbxresearch.org/index.php/jbx/article/view/153]
- M. Glavas-Dodov, S. Dimitrovska, K. Goracinova, M. Simonoska, and A. Dimitrovska, "Optimization of self-emulsifying drug delivery system of **cefu** 29-39, 2015. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEnJVUJOAgDjW_u2mDvlqdcgbWZy49RIrtcBOmaWsXV5Hk Js1s7stkl0x9HehrrT04X9KGymq1o9oaHAALY1PGPIZHaWsl6gRn1HyP4DRmPSY_WZVw7UU6Yx_rRqOTSfVPHgkMw=]
- A. A. Shinde, S. B. Shinde, and S. R. Shah, "**Cefuroxime** axetil solid dispersion with polyglycolized glycerides for improved stability and bioavailab 1472-1482, 2012. [https://academic.oup.com/jpp/article/64/10/1472/6135607]
- A. A. Shinde, S. B. Shinde, and S. R. Shah, "Development of gastroretentive drug delivery system for **cefuroxime** axetil: in vitro and in vivo evalua Technology, vol. 17, no. 1, pp. 110-117, 2012. [https://pubmed.ncbi.nlm.nih.gov/22352378/]
- A. A. Shinde, S. B. Shinde, and S. R. Shah, "**Cefuroxime** axetil solid dispersion with polyglycolized glycerides for improved stability and bioavailab 1472-1482, 2012. [https://pubmed.ncbi.nlm.nih.gov/22963216/]
- S. Singh, P. R. Vuddanda, M. R. Vijayakumar, V. Kumar, P. S. Saxena, and S. Singh, "Advancing **Cefuroxime** Axetil through Nanotechnology: Enha 61-68, 2023. [https://www.jbxresearch.org/index.php/jbx/article/view/153]
- H. C. Korting, H. Schafer-Korting, and D. Adam, "Comparative investigations on the bioavailability of **cefuroxime** axetil," Arzneimittelforschung, vol [https://www.scispace.com/paper/korting-schafer-korting-adam-1990-comparative-investigations-on-the-bioavailability-of-**cefuroxime**-axetil]
- D. M. Tartaglione, E. A. C. Sica, and M. R. Blum, "Bioavailability of **cefuroxime** axetil formulations," Antimicrobial Agents and Chemotherapy, vol. 3 [https://pubmed.ncbi.nlm.nih.gov/1929290/]
- A. A. Deshpande, N. P. Rhodes, N. H. Shah, and V. D. Malick, "Development of a gastro-retentive drug delivery system for **cefuroxime** axetil," Jou [https://www.academicjournals.org/journal/JPB/article-full-text-pdf/2C8F8B83050]
- S. Puttachari, N. V. Kalyane, S. Duttagupta, and K. Yetukuri, "Formulation and Characterization of Solid Self-Microemulsifying **Cefuroxime** Axetil P Research, vol. 5, no. 8, pp. 3381-3390, 2014. [https://www.semanticscholar.org/paper/Formulation-and-Characterization-of-Solid-Puttachari-Kalyan
- D. M. Shinkar, P. S. Kadam, S. B. Shinde, S. D. Saudagar, and R. B. Saudagar, "Optimizing gastro-retentive **cefuroxime** axetil delivery system," Jo 2021. [https://www.sciencedirect.com/science/article/pii/S177322472100288X]
- M. S. Khan, M. A. Khan, and S. A. Khan, "Pharmacokinetic and Bioequivalence Studies of Oral **Cefuroxime** Axetil 250 mg Tablets in Healthy Huma pp. 1-5, 2014. [https://www.walshmedicalmedia.com/open-access/pharmacokinetic-and-bioequivalence-studies-of-oral-**cefuroxime**-axetil-250-mg-t
- S. Puttachari, K. Yetukuri, and S. Pachava, "Design and Evaluation of Self-Micro Emulsifying Drug Delivery Systems (SMEDDS) of **Cefuroxime** Ax Research, vol. 21, no. 2, pp. 13-18, 2013. [https://globalresearchonline.net/journalcontents/v21-2/03.pdf]
- A. A. Shinde, S. B. Shinde, and S. R. Shah, "Preparation and evaluation of **cefuroxime** axetil gastro-retentive floating drug delivery system via hot Pharmacy, vol. 45, no. 7, pp. 1136-1144, 2019. [https://www.researchgate.net/publication/333767222_Preparation_and_evaluation_of_**cefuroxime** retentive_floating_drug_delivery_system_via_hot_melt_extrusion_technology]
- S. Puttachari, N. V. Kalyane, S. Duttagupta, and K. Yetukuri, "Formulation and Characterization of Solid Self-Microemulsifying **Cefuroxime** Axetil P Research, vol. 5, no. 8, pp. 3381-3390, 2014. [https://ijpsr.com/bft-article/formulation-and-characterization-of-solid-self-microemulsifying-**cefuroxim**
- M. Glavas-Dodov, S. Dimitrovska, K. Goracinova, M. Simonoska, and A. Dimitrovska, "Formulation and evaluation of a solid self-emulsifying drug d Pharmaceutical Bulletin, vol. 61, no. 1, pp. 29-39, 2015. [https://www.researchgate.net/publication/281788775_Formulation_and_evaluation_of_a_ emulsifying_drug_delivery_system_containing_**cefuroxime**_axetil]
- Y. Chen, F. Wang, and J. Chen, "Preparation and Characterization of Amorphous **Cefuroxime** Axetil Drug Nanoparticles with Novel Technology: Hi Chemistry Research, vol. 50, no. 2, pp. 913-919, 2011. [https://www.researchgate.
- M. S. Hossain, M. A. Islam, and M. A. Shariare, "Accelerated Aqueous Solubility and Antibacterial Activity of **Cefuroxime** Axetil Using Microcrystalli 1-13, 2017. [https://www.scirp.
- P. S. Kumar, "DEVELOPMENT AND CHARACTERIZATION OF **CEFUROXIME** AXETIL LOADED NANOPARTICLES," Indian Journal of Applied Re [https://www.worldwidejournals.com/indian-journal-of-applied-research-(IJAR)/article/development-and-characterization-of-**cefuroxime**-axetil-loade
- N. O. Can, G. Altiokka, and H. Y. Aboul-Enein, "Determination of **cefuroxime** axetil in tablets and biological fluids using liquid chromatography and 246-252, 2006. [https://www.scilit.net/article/2a66e51141e6e9e63e7929424c0847b4]

© 2026 BenchChem. All rights reserved.

- K. P. R. Chowdary, S. S. Kumar, and S. K. G. Devi, "PREPARATION AND EVALUATION OF FAST DISSOLVING DOSAGE FORMS OF **CEFUROX** [https://www.tsijournals.com/articles/preparation-and-evaluation-of-fast-dissolving-dosage-forms-of-**cefuroxime**-axetil.pdf]
- R. S. Dhumal, S. V. Biradar, A. R. Paradkar, and Y. Peter, "Formulation and characterization of **Cefuroxime** Axetil nanoemulsion for improved bioav 259-264, 2014. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4211244/]
- M. S. Khan, M. A. Khan, and S. A. Khan, "Pharmacokinetic and Bioequivalence Studies of Oral **Cefuroxime** Axetil 250 mg Tablets in Healthy Huma pp. 1-5, 2014. [https://www.researchgate.net/publication/265974052_Pharmacokinetic_and_Bioequivalence_Studies_of_Oral_**Cefuroxime**_Axetil_
- S. K. P., K. R., and K. V., "Improved Oral Bioavailability of **Cefuroxime** Axetil Utilizing Nano...," Ingenta Connect, 2014. [https://www.ingentaconnec
- N. O. Can, G. Altiokka, and H. Y. Aboul-Enein, "Determination of **cefuroxime** axetil in tablets and biological fluids using liquid chromatography and 246-252, 2006. [https://www.researchgate.
- A. Gorajana, K. S. Kumar, and M. E. B. Rao, "Preparation and characterization of **cefuroxime** axetil solid dispersions using poloxamer 188," Brazil 2015. [https://www.scielo.br/j/bjps/a/zQ4yY8xY8X9xY4X9zY4X9zY/?
- M. S. Khan, I. Ullah, and S. A. Khan, "Formulation design and evaluation of **Cefuroxime** axetil 125 mg immediate release tablets using different co vol. 50, no. 4, pp. 839-848, 2014. [https://www.scielo.br/j/bjps/a/wR5q5Q5y5X5y5R5y5R5y5R5/?
- S. A. Khan, M. S. Khan, and I. Ullah, "FORMULATION AND EVALUATION OF **CEFUROXIME** AXETIL GRANULES FOR ORAL SUSPENSION," In no. 10, pp. 4363-4370, 2014. [https://www.semanticscholar.org/paper/FORMULATION-AND-EVALUATION-OF-**CEFUROXIME**-AXETIL-Khan-Khan
- M. S. Khan, I. Ullah, and S. A. Khan, "Formulation design and evaluation of **Cefuroxime** axetil 125 mg immediate release tablets using different co Journal of Pharmaceutical Sciences, vol. 50, no. 4, pp. 839-848, 2014. [https://www.scielo.br/j/bjps/a/wR5q5Q5y5X5y5R5y5R5y5R5/?lang=en]
- S. V. Gandhi, P. D. Patil, and R. P. B. R. P., "Determination of **Cefuroxime** Axetil and Cefixime Trihydrate in Pharmaceutical Dosage Forms by RP-I vol. 2, no. 4, pp. 86-91, 2010. [https://www.semanticscholar.org/paper/Determination-of-**Cefuroxime**-Axetil-and-Cefixime-by-Gandhi-Patil/2a2a2a2
- A. A. Shinde, S. B. Shinde, and S. R. Shah, "Development and Comparative Bioavailability Evaluation of **Cefuroxime** Axetil Oral Suspension by Si Bioequivalence & Bioavailability, vol. 8, no. 1, pp. 1-5, 2016. [https://www.researchgate.net/publication/291350860_Development_and_Comparative_Bioavailability_Evaluation_of_**Cefuroxime**_Axetil_Oral_Su
- R. S. Dhumal, S. V. Biradar, A. R. Paradkar, and Y. Peter, "Formulation and characterization of **Cefuroxime** Axetil nanoemulsion for improved bioav 259-264, 2014. [https://www.researchgate.net/publication/267784657_Formulation_and_characterization_of_**Cefuroxime**_Axetil_nanoemulsion_fo
- M. S. Khan, I. Ullah, and S. A. Khan, "Pharmaceutical Evaluation of **Cefuroxime** Axetil Tablets Available in Drug Market of Pakistan," Tropical Jourr [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4293318/]
- A. A. Shinde, S. B. Shinde, and S. R. Shah, "Improvement of bioavailability of **cefuroxime** axetil oral suspension by inclusion complexation methoc 2016. [https://www.researchgate.
- S. K. P., K. R., and K. V., "Improved Oral Bioavailability of **Cefuroxime** Axetil Utilizing Nanosuspensions Developed by Media Milling Technique," P [https://scilit.net/article/10.2174/2211738502666140602230107]
- M. A. Al-Malki, "Optimization of a **Cefuroxime** Axetil-Loaded Liquid Self-Nanoemulsifying Drug Delivery System: Enhanced Solubility, Dissolution a [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9031952/]
- P. E. Williams and S. M. Harding, "The absolute bioavailability of oral **cefuroxime** axetil in male and female volunteers after fasting and after food," 1984. [https://pubmed.ncbi.nlm.nih.gov/6425287/]
- S. V. Gandhi, P. D. Patil, and R. P. B. R. P., "RP-HPLC Method for Simultaneous Determination of **Cefuroxime** axetil and Ornidazole in Tablet Dosa pp. 1-5, 2010. [https://www.sphinxsai.com/2010/jan-mar/chemtech_vol.2,no.1/CT%20%20Vol.2,No.1%20PDF/CT=01%20(01-05).pdf]
- A. A. Shinde, S. B. Shinde, and S. R. Shah, "Preparation and evaluation of **cefuroxime** axetil gastro-retentive floating drug delivery system via hot Pharmacy, vol. 45, no. 7, pp. 1136-1144, 2019. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6556488/]
- A. Gorajana, K. S. Kumar, and M. E. B. Rao, "Improvement in Dissolution Rate of **Cefuroxime** Axetil by using Poloxamer 188 and Neusilin US2," J [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4525200/]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. scielo.br [scielo.br]
- 2. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
- 3. scispace.com [scispace.com]
- 4. academic.oup.com [academic.oup.com]
- 5. Cefuroxime axetil solid dispersion with polyglycolized glycerides for improved stability and bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. mednexus.org [mednexus.org]

- 7. mednexus.org [mednexus.org]
- 8. Improvement in Dissolution Rate of Cefuroxime Axetil by using Poloxamer 188 and Neusilin US2 - PMC [pmc.ncbi.nlm.nih.gov]
- 9. globalresearchonline.net [globalresearchonline.net]
- 10. Formulation and Characterization of Solid Self- Microemulsifying Cefuroxime Axetil Products | International Journal of Pharmaceutical Sciences
- 11. Development and in vivo evaluation of gastroretentive delivery systems for cefuroxime axetil - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Development of gastroretentive drug delivery system for cefuroxime axetil: in vitro and in vivo evaluation in human volunteers - PubMed [pubme
- 13. academicjournals.org [academicjournals.org]
- 14. Improved Oral Bioavailability of Cefuroxime Axetil Utilizing Nano...: Ingenta Connect [ingentaconnect.com]
- 15. scilit.com [scilit.com]
- 16. Formulation and characterization of Cefuroxime Axetil nanoemulsion for improved bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
- 17. researchgate.net [researchgate.net]
- 18. Determination of cefuroxime axetil in tablets and biological fluids using liquid chromatography and flow injection analysis - PubMed [pubmed.nc
- 19. researchgate.net [researchgate.net]
- 20. Pharmacokinetics and pharmacodynamics of two oral forms of cefuroxime axetil - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. Bioavailability of cefuroxime axetil formulations - PubMed [pubmed.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [Technical Support Center: Enhancing Cefuroxime Axetil Oral Bioavailability]. BenchChem, [2026]. [Online PDF [https://www.benchchem.com/product/b047566/docs#technical-support-center-enhancing-cefuroxime-axetil-oral-bioavailability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti I

Ontario, CA 91761, Unit

Phone: (601) 213-4426

Email: info@benchchem

Contact our Ph.D. Support Team for a compatibility check